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Compound of Interest

Compound Name: 2-Tert-butylphenazine

Cat. No.: B1321105

Get Quote

Technical Monograph: 2-Tert-butylphenazine
Safety, Synthesis, and Handling Guide
Chemical Identity & Physicochemical Profile[1][2][3]
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Property Specification
Chemical Name 2-Tert-butylphenazine
Synonyms 2-(1,1-dimethylethyl)phenazine; t-Bu-Phenazine
Molecular Formula CieH16N2
Molecular Weight 236.31 g/mol
Not widely listed (Treat as Novel Research
CAS Number )
Chemical)
Parent CAS 92-82-0 (Phenazine)
Physical State Yellow to brownish-orange crystalline solid
B Soluble in CH2Clz, CHCIs, THF; Low solubility in
Solubility
water
Predicted LogP ~4.5 (High Lipophilicity due to t-butyl group)

Hazard Identification (SAR Analysis)

Since specific toxicological data is sparse, we apply the Precautionary Principle based on the
functional groups present.

Core Hazard: The Phenazine Scaffold

The phenazine core is a planar, nitrogen-containing heterocycle capable of intercalating into
DNA.

o Genotoxicity: Suspected Muta. 2 (GHS). Phenazine derivatives can act as intercalating
agents, potentially causing frameshift mutations.

» Redox Toxicity: Phenazines undergo redox cycling in biological systems, generating
Reactive Oxygen Species (ROS) like superoxide anions, leading to oxidative stress.

Substituent Effect: The Tert-butyl Group|[8]
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» Bioavailability: The bulky tert-butyl group significantly increases lipophilicity. This facilitates
rapid transport across cell membranes (skin absorption hazard) and potential
bioaccumulation in aquatic organisms.

e Environmental: Predicted Aquatic Chronic 2 (Toxic to aquatic life with long-lasting effects).

GHS Classification (Derived)

» Signal Word: WARNING

e H302: Harmful if swallowed.[1]

e H341: Suspected of causing genetic defects.

o H315/H319: Causes skin and serious eye irritation.

e H411: Toxic to aquatic life with long lasting effects.

Synthesis & Production Protocol

For research applications, 2-tert-butylphenazine is typically synthesized via the condensation
of a substituted diamine with an ortho-quinone or via oxidative cyclization.

Methodology: Oxidative Condensation

Reaction Logic: This protocol utilizes the condensation of 4-tert-butyl-1,2-diaminobenzene with
catechol (oxidized in situ to o-benzoquinone) or 1,2-cyclohexanedione followed by
aromatization.[2]

Step-by-Step Protocol

o Reagent Prep: Dissolve 10 mmol of 4-tert-butyl-1,2-diaminobenzene in 50 mL of Ethanol
(EtOH).

¢ Oxidant Addition: Add 20 mmol of Ag20 (Silver Oxide) or MnO: if using catechol as the
coupling partner. If using 1,2-cyclohexanedione, no initial oxidant is needed for the
condensation, but a subsequent dehydrogenation step (e.g., lodine/NaOACc) is required.
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o Preferred Route: Reaction with o-benzoquinone (generated in situ) yields the phenazine
directly.

o Reflux: Heat the mixture to reflux (80°C) for 4—6 hours under an Argon atmosphere. The
solution will darken as the phenazine system forms.

« Filtration: Filter hot through a Celite pad to remove metal oxides.

 Purification: Evaporate solvent. Purify the crude residue via silica gel column
chromatography.

o Eluent: Hexane:Ethyl Acetate (9:1 gradient).

o Target: Collect the yellow/orange fluorescent fraction.

Synthesis Workflow Diagram
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Figure 1: Oxidative condensation pathway for the synthesis of 2-tert-butylphenazine.

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE)

o Respiratory: N95 or P100 respirator required if handling powder. Phenazine dusts are potent
respiratory irritants.

o Dermal: Nitrile gloves (double-gloving recommended due to high lipophilicity/permeability).

e Ocular: Chemical safety goggles.
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Storage Stability

» Light Sensitivity: Phenazines can be photo-active. Store in amber vials or foil-wrapped
containers.

o Atmosphere: Hygroscopic potential is low, but storage under inert gas (N2/Ar) is
recommended to prevent slow oxidation of the alkyl side chain over months.

Emergency Response Protocols
First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.
Rationale: Phenazine dust can cause bronchospasm.[1]

o Skin Contact: Wash with PEG-400 (Polyethylene Glycol) followed by soap and water.
Rationale: Water alone is ineffective due to the compound's lipophilicity; PEG acts as a
solubilizing agent to lift the chemical from the lipid bilayer of the skin.

e Ingestion: Do NOT induce vomiting. Rinse mouth. Administer activated charcoal slurry if
conscious.

Spill Management
o Evacuate: Clear the immediate area.
o |solate: Wear full PPE.

» Neutralize/Absorb: Do not use water (spreads the hydrophobic contaminant). Adsorb with
vermiculite or sand.

o Disposal: Incineration is the only approved disposal method. Do not release into drains
(aquatic toxin).

Toxicology Mechanism (Mechanistic Insight)

The following diagram illustrates the dual-threat mechanism of alkyl-phenazines in biological
systems.
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Figure 2: Mechanistic toxicology pathway showing the synergistic effect of the lipophilic tail and
the redox-active core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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